9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane

• CAS No.: 180485-58-9
• Molecular Formula: C43H82NO5-
• Molecular Weight: 693.1 g/mol
• IUPAC Name: (4S)-4-(decanoylamino)-5-(9-octylicosan-9-yloxy)-5-oxopentanoate
• InChI: InChI=1S/C43H83NO5/c1-5-9-13-17-21-22-24-28-32-38-43(36-30-26-19-15-11-7-3,37-31-27-20-16-12-8-4)49-42(48)39(34-35-41(46)47)44-40(45)33-29-25-23-18-14-10-6-2/h39H,5-38H2,1-4H3,(H,44,45)(H,46,47)/p-1/t39-/m0/s1
• InChI Key: MZFQAAFWWBYONJ-KDXMTYKHSA-M
• Isomeric SMILES: CCCCCCCCCCCC(CCCCCCCC)(CCCCCCCC)OC(=O)[C@H](CCC(=O)[O-])NC(=O)CCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCC(CCCCCCCC)(CCCCCCCC)OC(=O)C(CCC(=O)[O-])NC(=O)CCCCCCCCC

Description

9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane is a complex organic compound with a unique structure that includes a decanoyl group, an oxidized norvalyl group, and an octylicosane backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane typically involves multiple steps, including the protection and deprotection of functional groups, as well as the formation of ester and amide bonds. The reaction conditions often require the use of specific catalysts and solvents to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane has several scientific research applications:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Sodium stearoyl glutamate: A compound with a similar structure but different functional groups.

Neocasomorphin: Another compound with structural similarities but distinct biological activities.

Uniqueness

9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications.